methyl 4-(2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C23H21N5O3S/c1-14-4-9-19(15(2)10-14)28-21-18(11-26-28)22(25-13-24-21)32-12-20(29)27-17-7-5-16(6-8-17)23(30)31-3/h4-11,13H,12H2,1-3H3,(H,27,29)
• InChI Key: PWTBZWBOMBZTHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)SCC(=O)NC4=CC=C(C=C4)C(=O)OC)C
• Molecular Formula: C23H21N5O3S
• Molecular Weight: 447.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrazolo[3,4-d]pyrimidin-4-yl group, a thioacetamido group, and a benzoate group. These groups suggest that the compound might have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthetic route would depend on the desired final product and the available starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings, a thioacetamide group, and a benzoate group would contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The types of chemical reactions this compound might undergo would depend on its functional groups. For example, the benzoate group might undergo reactions typical of esters, such as hydrolysis or transesterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its size, shape, functional groups, and charge distribution would affect properties like its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Synthesis of Heterocyclic Systems

• Methyl 4-(2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamido)benzoate and related compounds have been utilized in the synthesis of various heterocyclic systems. For instance, compounds like Methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate have been used to synthesize substituted fused pyrimidinones, illustrating the potential of these compounds in creating diverse heterocyclic structures (Toplak et al., 1999).

Synthesis of Pyrimidine Linked Heterocyclics

• These compounds are also involved in the synthesis of pyrimidine linked heterocyclics, which have shown promise in insecticidal and antibacterial applications. A study demonstrated the preparation of (4,6-dimethyl-pyrimidin-2-yl)-(5-methyl-2-substituted benzoyl/isonicotinoyl-pyrazol-3-yl)-amines, highlighting their potential in insecticidal and antimicrobial applications (Deohate & Palaspagar, 2020).

Antimicrobial and Anticancer Agents

• Novel pyrazole derivatives and pyrazolopyrimidines derived from such compounds have been evaluated for their antimicrobial and anticancer potential. These derivatives have exhibited significant biological activities, suggesting their utility in medical research and pharmaceutical applications (Rahmouni et al., 2016).

Synthesis of Pyrazolo[3,4-d]pyrimidine Analogues

• Pyrazolo[3,4-d]pyrimidine analogues of potent antitumor agents have been synthesized using these compounds. This includes the creation of structures with potential cell growth inhibitory activity, indicating their significance in the development of new anticancer therapies (Taylor & Patel, 1992).

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context in which it is used. It could potentially interact with various enzymes or receptors, but without more information, it’s difficult to predict its exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound could involve exploring its synthesis, properties, and potential applications. This could include studying its reactivity, investigating its mechanism of action in biological systems, or developing new synthetic routes.